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Compound of Interest |

Compound Name: PF-06767832
Cat. No.: B10769259
Get Quote

For researchers and scientists in the dynamic field of drug development, the lifecycle of a
chemical compound extends beyond its experimental use. The proper disposal of research
chemicals like PF-06767832 is a critical final step, ensuring the safety of laboratory personnel
and the protection of our environment. This guide provides essential, step-by-step procedures
for the safe and compliant disposal of PF-06767832, fostering a culture of safety and
responsibility in the laboratory.

Core Principles of Chemical Waste Management

The disposal of any chemical waste, including PF-06767832, is governed by stringent
regulations. A fundamental principle is that hazardous wastes must never be disposed of via
standard laboratory sinks, drains, or in the regular trash.[1][2][3] Evaporation of chemical waste
is also strictly prohibited.[2][3] All chemical waste should be treated as hazardous unless
confirmed to be non-hazardous by your institution's Environmental Health and Safety (EHS)
department.[2]

Step-by-Step Disposal Protocol for PF-06767832

1. Waste ldentification and Classification:
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The first crucial step is to determine if the waste is hazardous. Hazardous wastes typically
exhibit one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.
[2][4] Given that PF-06767832 is a research compound, it should be handled as hazardous
waste unless specific information from a Safety Data Sheet (SDS) indicates otherwise.

2. Waste Segregation and Containerization:
Proper segregation of chemical waste is paramount to prevent dangerous reactions.[1][5]

e Do not mix incompatible wastes. For instance, acids should be stored separately from bases,
and oxidizing agents should be kept away from organic compounds.[5]

o Use appropriate, sturdy, and chemically resistant containers for waste collection.[1]
Whenever possible, use the original container, provided it is in good condition.

o Containers must be securely capped at all times, except when adding waste.[1][3][5]
3. Labeling of Waste Containers:

Accurate and thorough labeling of waste containers is a regulatory requirement and essential
for safety.[3][4] The label should include:

e The words "Hazardous Waste."

o The full chemical name(s) of the contents (e.g., "Waste PF-06767832 in methanol"). Avoid
using abbreviations or chemical formulas.

o The approximate percentages of each chemical constituent.

e The name of the Principal Investigator (PI) and the laboratory location (building and room
number).[3]

e The date when waste was first added to the container.
4. Storage in a Satellite Accumulation Area (SAA):

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the
laboratory where it is generated.[4][5]
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e The SAA must be at or near the point of generation.[4]

e There are limits on the amount of waste that can be stored in an SAA (typically up to 55
gallons of hazardous waste or 1 quart of acutely toxic waste).[4]

e Secondary containment, such as a tray or bin, should be used for all liquid hazardous waste
to contain potential spills.[1]

5. Arranging for Disposal:

Once the waste container is full or you are ready to dispose of it, you must contact your
institution's EHS or a designated hazardous waste management office to arrange for pickup.[3]
[4] Do not transport hazardous waste outside of your laboratory.[3]

Disposal of Empty Containers
Empty containers that held PF-06767832 must also be handled with care.
e A container is considered "empty" only when all possible contents have been removed.[2]

o For containers that held acutely hazardous waste, they must be triple-rinsed with a suitable
solvent.[2] The rinsate (the liquid from rinsing) must be collected and disposed of as
hazardous waste.[1][2]

 After proper rinsing, labels on the empty container must be defaced or removed before it can
be disposed of as regular solid waste or recycled.[1][2]

Quantitative Data Summary
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Parameter Guideline Citations
Between 5.5 and 10.5 (for
pH Range for Drain Disposal dilute, non-hazardous aqueous  [6]

solutions only)

SAA Storage Limit

Maximum of 55 gallons of

hazardous waste

[4]

SAA Acutely Toxic Waste Limit

Maximum of 1 quart of liquid or

1 kilogram of solid

[4]

Container Headspace

Leave at least one inch of
headroom to allow for

expansion

[5]

Experimental Workflow for Waste Disposal
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Workflow for the proper disposal of PF-06767832.
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Logical Relationship of Disposal Decisions
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Gs the container empty?)
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(Triple—rinse with appropriate solven) (Segregate into appropriate waste strean)

(Collect rinsate as hazardous waste) (Store in labeled, closed container in SAA)

Geface label and dispose of container as solid Waste) (Contact EHS for pickup)

Click to download full resolution via product page

Decision-making process for PF-06767832 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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